Cas no 313350-29-7 (1-(4-aminobutyl)-2-propyl-1H-imidazo[4,5-c]quinolin-4-amine)

• Product Name: 1-(4-aminobutyl)-2-propyl-1H-imidazo[4,5-c]quinolin-4-amine
• CAS No: 313350-29-7
• MF: C₁₇H₂₃N₅
• MW: 297.398022890091
• CID: 2821630
• PubChem ID: 23512686
• Update Time: 2025-04-21

1-(4-aminobutyl)-2-propyl-1H-imidazo[4,5-c]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 313350-29-7
• PRCDOVPWJVONMP-UHFFFAOYSA-N
• DTXSID50634672
• 1-(4-aminobutyl)-2-propyl-1H-imidazo[4,5-c]quinolin-4-amine
• SCHEMBL1615906

• Inchi： 1S/C17H23N5/c1-2-7-14-21-15-16(22(14)11-6-5-10-18)12-8-3-4-9-13(12)20-17(15)19/h3-4,8-9H,2,5-7,10-11,18H2,1H3,(H2,19,20)
• InChI Key： PRCDOVPWJVONMP-UHFFFAOYSA-N
• SMILES： N1(C(CCC)=NC2C(N)=NC3C=CC=CC=3C1=2)CCCCN

Computed Properties

• Exact Mass: 297.19534575Da
• Monoisotopic Mass: 297.19534575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų